Cas no 16927-49-4 (3-nitro-4-(phenylamino)benzoic acid)

3-nitro-4-(phenylamino)benzoic acid structure
16927-49-4 structure
Product Name:3-nitro-4-(phenylamino)benzoic acid
CAS No:16927-49-4
Molecular Formula:C13H10N2O4
Molecular Weight:258.2295
MDL:MFCD00437310
CID:213630
PubChem ID:3824366

3-nitro-4-(phenylamino)benzoic acid Properties

Names and Identifiers

    • 4-Anilino-3-nitrobenzoic acid
    • Benzoic acid,3-nitro-4-(phenylamino)-
    • 2-Nitro-diphenylamin-carbonsaeure-(4)
    • 2-nitrodiphenylamine-4-carboxylic acid
    • 3-nitro-4-(phenylamino)benzoic acid
    • 3-nitro-4-phenylaminobenzoic acid
    • 3-nitro-4-phenylamino-benzoic acid
    • 4-Anilino-3-nitro-benzoesaeure
    • 4-anilino-3-nitro-benzoic acid
    • AC1MY0KV
    • AC1Q72SH
    • CHEMBL237296
    • CTK4D3250
    • F2158-0870
    • Oprea1_851763
    • SureCN2338616
    • 16927-49-4
    • CS-0233014
    • UGUUCNPLYAGMNG-UHFFFAOYSA-N
    • DTXSID40396914
    • 3-nitro-4-(phenylazaniumyl)benzoate
    • MFCD00437310
    • Z55982605
    • 4-ANILINO-3-NITROBENZOICACID
    • EN300-13010
    • VS-01414
    • SB81949
    • FT-0681528
    • NCGC00335924-01
    • 3-Nitro-4-(phenylamino)-benzoic acid
    • J-512962
    • SCHEMBL2338616
    • AB01103106-03
    • AKOS000215624
    • 3-Nitro-4-phenylamino-benzoic Acid
    • 4-anilino-3-nitro-benzoic Acid
    • 4-anilino-3-nitrobenzoic acid
    • BBL003745
    • STK095928
    • G76085
    • Benzoic acid,3-nitro-4-(phenylaMino)-
    • MDL: MFCD00437310
    • InChIKey: UGUUCNPLYAGMNG-UHFFFAOYSA-N
    • Inchi: InChI=1S/C13H10N2O4/c16-13(17)9-6-7-11(12(8-9)15(18)19)14-10-4-2-1-3-5-10/h1-8,14H,(H,16,17)
    • SMILES: C1=CC=C(C=C1)NC2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 257.05627
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 258.06405680g/mol
  • Heavy Atom Count: 19
  • Complexity: 336
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 95.2Ų

Experimental Properties

  • PSA: 95.3

3-nitro-4-(phenylamino)benzoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P007VGI-50mg
4-Anilino-3-nitrobenzoic acid
16927-49-4 95%
50mg
$141.00 2024-06-19
A2B Chem LLC
AD66562-50mg
4-Anilino-3-nitrobenzoic acid
16927-49-4 95%
50mg
$279.00 2024-04-20
Alichem
A019096352-5g
4-Anilino-3-nitrobenzoic acid
16927-49-4 95%
5g
477.00 USD
Crysdot LLC
CD12134667-5g
4-Anilino-3-nitrobenzoic acid
16927-49-4 95+%
5g
$446
Enamine
EN300-13010-0.05g
3-nitro-4-(phenylamino)benzoic acid
16927-49-4 95%
0.05g
$67.0 2023-04-28
Life Chemicals
F2158-0870-2μmol
3-nitro-4-(phenylamino)benzoic acid
16927-49-4 90%+
2μmol
$57.0 2023-07-28
Matrix Scientific
053147-500mg
4-Anilino-3-nitrobenzoic acid
16927-49-4
500mg
$237.00 2023-09-10
TRC
N498683-5mg
3-Nitro-4-(phenylamino)benzoic Acid
16927-49-4
5mg
$ 50.00 2022-06-03

3-nitro-4-(phenylamino)benzoic acid Related Literature

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